1-Chloro-7-fluoroisoquinoline
Overview
Description
Synthesis Analysis
The synthesis of fluorinated isoquinolines, such as 1-Chloro-7-fluoroisoquinoline, often involves cascade approaches that include steps like a silver-catalyzed intramolecular aminofluorination of alkyne to efficiently generate these compounds. For instance, one method involves the use of aluminium metal as a catalyst under microwave-assistance for the synthesis of related quinoline derivatives, indicating potential pathways for the synthesis of 1-Chloro-7-fluoroisoquinoline as well (Liu et al., 2013).
Molecular Structure Analysis
The molecular structure of isoquinoline derivatives, including 1-Chloro-7-fluoroisoquinoline, is characterized by their isoquinoline skeleton. Detailed studies on similar compounds have revealed the crystal and molecular structures, providing insights into bond lengths and the arrangement of fluorine and chlorine substituents, which influence their chemical behavior and reactivity (Ammon & Wheeler, 1974).
Chemical Reactions and Properties
Chemical reactions involving 1-Chloro-7-fluoroisoquinoline can vary widely, depending on the functional groups present and the reaction conditions. For example, the presence of a fluorine atom can facilitate nucleophilic aromatic substitution reactions due to the electron-withdrawing nature of fluorine, enhancing the reactivity of the compound (Araki et al., 1968).
Physical Properties Analysis
The physical properties of 1-Chloro-7-fluoroisoquinoline, such as melting point and solubility, are crucial for its handling and application in chemical syntheses. These properties are often determined by the structure of the molecule, with the halogen atoms influencing its polarity, boiling point, and solubility in organic solvents.
Chemical Properties Analysis
The chemical properties of 1-Chloro-7-fluoroisoquinoline include its reactivity towards nucleophiles, electrophiles, and its participation in coupling reactions. The chloro and fluoro groups make it a versatile compound for further functionalization. For instance, the fluorine atom can be replaced with nucleophiles in neutral or alkaline media, expanding the range of possible derivatives and applications (Krapcho & Ellis, 1998).
Scientific Research Applications
Fluorinated isoquinolines, like CFIQ, attract widespread attention as important components of pharmaceuticals and materials, because of their unique characteristics such as biological activities and light-emitting properties . Thus, a number of fluorinated isoquinolines have been synthesized .
Modern synthetic methodologies for fluorinated isoquinolines have been greatly developed during the last decade . These approaches are presented according to the classification based on the standpoint of organic synthesis:
Fluorinated isoquinolines, like 1-Chloro-7-fluoroisoquinoline, have unique characteristics such as biological activities and light-emitting properties . They are important components of pharmaceuticals and materials .
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Pharmaceuticals : Fluorinated isoquinolines are essential in pharmaceutical sciences because they exhibit various bioactivities . For example, some tetrahydroisoquinoline derivatives exhibit severe neurotoxicity, which leads to Parkinson’s disease . In contrast, a number of isoquinoline-related medicines are flourishing in worldwide pharmaceutical markets .
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Materials Science : Fluorinated isoquinolines are also important in materials sciences because they exhibit useful physical properties . They have been used in the development of organic light-emitting diodes .
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Supramolecular Chemistry : Fluorinated isoquinolines have been used in supramolecular chemistry .
Fluorinated isoquinolines, like 1-Chloro-7-fluoroisoquinoline, have unique characteristics such as biological activities and light-emitting properties . They are important components of pharmaceuticals and materials .
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Pharmaceuticals : Fluorinated isoquinolines are essential in pharmaceutical sciences because they exhibit various bioactivities . For example, some tetrahydroisoquinoline derivatives exhibit severe neurotoxicity, which leads to Parkinson’s disease . In contrast, a number of isoquinoline-related medicines are flourishing in worldwide pharmaceutical markets .
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Materials Science : Fluorinated isoquinolines are also important in materials sciences because they exhibit useful physical properties . They have been used in the development of organic light-emitting diodes .
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Supramolecular Chemistry : Fluorinated isoquinolines have been used in supramolecular chemistry .
Safety And Hazards
1-Chloro-7-fluoroisoquinoline is classified as a GHS07 substance, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be used when handling this compound .
properties
IUPAC Name |
1-chloro-7-fluoroisoquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClFN/c10-9-8-5-7(11)2-1-6(8)3-4-12-9/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZJWWTFRSPUCDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CN=C2Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00623859 | |
Record name | 1-Chloro-7-fluoroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00623859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-7-fluoroisoquinoline | |
CAS RN |
630422-89-8 | |
Record name | 1-Chloro-7-fluoroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00623859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Chloro-7-fluoroisoquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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